1-Bromo-2-fluorocyclohexane
Overview
Description
1-Bromo-2-fluorocyclohexane is a useful research compound. Its molecular formula is C6H10BrF and its molecular weight is 181.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2-fluorocyclohexane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2-fluorocyclohexane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dehydrohalogenation Reactions : 1-Bromo-2-fluorocyclohexane is studied for its behavior in dehydrohalogenation reactions. For instance, cis-1-Bromo-2-fluorocyclohexane predominantly eliminates hydrogen bromide, forming 1-fluorocyclohexene and a small amount of 3-fluorocyclohexene. In contrast, trans-1-Bromo-2-fluorocyclohexane preferentially eliminates hydrogen fluoride when treated with sodamide (Hudlický, 1986).
Conformational Analysis : The conformational preferences of molecules like 2-fluorocyclohexanone and 2-halocyclohexanones, which are structurally related to 1-Bromo-2-fluorocyclohexane, have been studied. These studies involve NMR, theoretical calculations, and solvation effects to understand the energetic differences between various conformers (Yoshinaga et al., 2002).
Photochemical Studies : Research has been conducted on the photochemical behavior of compounds structurally similar to 1-Bromo-2-fluorocyclohexane. For instance, studies on photolysis of bromo- and chloro-substituted benzyl derivatives help understand the reaction pathways and effects of different halogens and solvents (Kosmrlj & Sket, 2000).
Halogenation Reactions : The molecule has been explored in the context of halogenation reactions, such as bromofluorination, and its regioselectivity and stereospecificity in these processes (Zupan, 1977).
Asymmetric Synthesis : Studies have been conducted on the asymmetric bromination of cyclic compounds, which are relevant for understanding the stereochemical aspects of reactions involving 1-Bromo-2-fluorocyclohexane and similar structures (Bellucci et al., 1969).
Stereoelectronic Interactions : The effect of halogens on conformational equilibrium and stereoelectronic interactions in molecules structurally related to 1-Bromo-2-fluorocyclohexane has been examined, providing insights into the influence of different halogens and substituents on molecular behavior (Francisco et al., 2019).
properties
IUPAC Name |
1-bromo-2-fluorocyclohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10BrF/c7-5-3-1-2-4-6(5)8/h5-6H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQRVGXSORXOCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10BrF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30938024 |
Source
|
| Record name | 1-Bromo-2-fluorocyclohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30938024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-fluorocyclohexane | |
CAS RN |
17170-96-6, 656-57-5 |
Source
|
| Record name | 1-Bromo-2-fluorocyclohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30938024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Bromo-2-fluorocyclohexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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